2-Chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine

• Molecular Formula: C12H9ClFN
• Molecular Weight: 221.66 g/mol
• IUPAC Name: 2-chloro-4-(3-fluoro-4-methylphenyl)pyridine
• InChI: InChI=1S/C12H9ClFN/c1-8-2-3-9(6-11(8)14)10-4-5-15-12(13)7-10/h2-7H,1H3
• InChI Key: WBZMYTGXYCUEIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=NC=C2)Cl)F

Description

2-Chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine is a useful research compound. Its molecular formula is C12H9ClFN and its molecular weight is 221.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a vial was added 2-chloro-4-bromopyridine (96 mg, 0.5 mmol), Pd(PPh3)4 (30 mg), and toluene/EtOH (4:1, 3 mL). After stirring at room temperature for 5 min, 3-fluoro-4-methylphenylboronic acid (115 mg, 0.75 mmol) and 2 M aqueous K2CO3 (1 mL) were added, and the resulting mixture was heated at 90° C. for 16 h. The resulting mixture was poured into water and extracted with EtOAc. The organic layer was dried and concentrated, and the residue was purified by preparative TLC (hexanes/EtOAc) to yield 2-chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine as a solid.